Cas no 144003-07-6 (Benzoic acid, 4-ethynyl-, phenyl ester)

• Product name: Benzoic acid, 4-ethynyl-, phenyl ester
• CAS No: 144003-07-6
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• CID: 1317131

Benzoic acid, 4-ethynyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethynyl-, phenyl ester

• Inchi： 1S/C15H10O2/c1-2-12-8-10-13(11-9-12)15(16)17-14-6-4-3-5-7-14/h1,3-11H
• InChI Key： QIOBUKZVYNHBDX-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)C1=CC=C(C#C)C=C1

Computed Properties

• Exact Mass: 222.0681

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Melting Point: 79 °C
• Boiling Point: 357.1±25.0 °C(Predicted)
• PSA: 26.3